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Abstract

2-Methoxyestrone (2-ME1) is an endogenous metabolite of the primary estrogen, estrone.
Formed through the action of catechol-O-methyltransferase (COMT) on 2-hydroxyestrone, 2-
ME1 is characterized by the addition of a methoxy group at the 2-position of the steroid's A-
ring.[1][2] Unlike its parent hormone, 2-Methoxyestrone exhibits very low affinity for estrogen
receptors (ERs) and possesses minimal estrogenic activity.[2][3] Despite this, emerging
research suggests that 2-ME1 may have distinct biological roles, including potential anticancer
and neuroprotective effects, often considered in conjunction with its more extensively studied
counterpart, 2-methoxyestradiol (2-MEZ2). This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, metabolic pathways, and
known biological activities of 2-Methoxyestrone, with a focus on quantitative data and detailed
experimental methodologies relevant to researchers in the field of drug development.

Chemical Structure and Physicochemical Properties

2-Methoxyestrone is a steroid derivative with the IUPAC name 3-Hydroxy-2-methoxyestra-
1,3,5(10)-trien-17-one.[3] Its chemical structure consists of the classic four-ring steroid nucleus
with a methoxy group at the C-2 position and a ketone group at C-17.
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Table 1: Chemical and Physical Properties of 2-Methoxyestrone

Property Value Reference(s)
Molecular Formula C19H2403 [4]
Molecular Weight 300.39 g/mol [4]
CAS Number 362-08-3 [4]

3-Hydroxy-2-methoxyestra-
IUPAC Name ) [3]
1,3,5(10)-trien-17-one

Melting Point 187-190 °C [5]
pKa 10.81 [6]
. In DMSO: 50 mg/mL (166.45
Solubility [7]
mM)

In 10% DMSO + 90% (20%
SBE-B-CD in Saline): = 2.5 [7]
mg/mL

In 10% DMSO + 90% Corn Oil:

[7]
> 2.5 mg/mL

Metabolism of 2-Methoxyestrone

2-Methoxyestrone is a key metabolite in the C-2 hydroxylation pathway of estrogen
metabolism. This pathway is considered a "protective” route as it leads to the formation of
catechols with lower estrogenic potential. The metabolic cascade begins with the hydroxylation
of estrone (E1) at the C-2 position by cytochrome P450 enzymes, primarily CYP1Al, to form 2-
hydroxyestrone (2-OHE1).[2] Subsequently, the enzyme catechol-O-methyltransferase (COMT)
catalyzes the methylation of the hydroxyl group at the 2-position of 2-OHEL1 to yield 2-
Methoxyestrone.[1][2] 2-MEL1 can be further metabolized through sulfation or glucuronidation
to facilitate its excretion.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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